Cas no 2287260-30-2 (2-Amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287260-30-2
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 5911452
• PubChem ID: 137942637
• Update Time: 2025-10-31

2-Amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761173
• 2287260-30-2
• 2-Amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-amino-2-[3-(2-methoxyethyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C10H17NO3/c1-14-3-2-9-4-10(5-9,6-9)7(11)8(12)13/h7H,2-6,11H2,1H3,(H,12,13)
• InChI Key： DEPXDJZVCWKAFE-UHFFFAOYSA-N
• SMILES： O(C)CCC12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-Amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287260-30-2)

2-Amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287260-30-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a bicyclic framework, which is often associated with enhanced binding affinity and selectivity in drug design. The presence of both amino and carboxylic acid functional groups further suggests its utility as a building block for the synthesis of more sophisticated pharmacophores.

The bicyclo[1.1.1]pentanyl moiety, a key structural component of this compound, is a three-membered cyclic structure that introduces conformational rigidity and spatial constraints, which can be leveraged to optimize interactions with biological targets. This particular scaffold has been explored in various drug discovery programs due to its ability to mimic natural product structures and exhibit favorable pharmacokinetic properties. The 2-methoxyethyl substituent appended to the bicyclic system adds another layer of chemical diversity, influencing both the solubility and metabolic stability of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have indicated that compounds featuring the bicyclo[1.1.1]pentanyl core often exhibit high affinity for enzymes and receptors involved in critical biological pathways, making them promising candidates for therapeutic intervention. The amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid structure, in particular, has been hypothesized to interact with targets such as kinases and G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases.

In the realm of drug discovery, the synthesis of derivatives from this core structure has been a focal point for medicinal chemists seeking to optimize potency, selectivity, and pharmacokinetic profiles. The carboxylic acid group provides a versatile handle for further functionalization, allowing for the introduction of additional moieties that can modulate bioavailability and target engagement. For instance, esterification or amidation of the carboxylate group could yield derivatives with improved solubility or tissue distribution.

The 2-methoxyethyl substituent is particularly noteworthy, as it introduces an electron-donating effect that can influence electronic properties and reactivity. This feature has been exploited in designing molecules with enhanced binding interactions or altered metabolic clearance rates. Additionally, the methoxy group can serve as a site for selective modifications, enabling chemists to fine-tune pharmacological properties without disrupting core structural elements.

Emerging research suggests that modifications to the bicyclo[1.1.1]pentanyl scaffold can lead to novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. For example, studies have demonstrated that certain analogs of this compound exhibit inhibitory activity against cyclin-dependent kinases (CDKs), which are overexpressed in various malignancies. The ability to fine-tune steric and electronic features while maintaining structural integrity makes this class of compounds particularly attractive for drug development.

The incorporation of amino and carboxylic acid functionalities into a single molecular framework offers additional opportunities for polypharmacology—designing molecules that can modulate multiple targets simultaneously—a strategy increasingly recognized for its potential to overcome resistance mechanisms and enhance therapeutic efficacy. This dual functionality allows for the creation of chelating agents or prodrugs that can release active species under specific physiological conditions.

From a synthetic chemistry perspective, the preparation of 2-amino-2-[3-(2-methoxyethyl)-1-bicyclo[1.1.1]pentanyl]acetic acid presents unique challenges due to its strained cyclic system and multiple stereocenters. However, advances in asymmetric synthesis and catalytic methods have made it feasible to construct such molecules with high enantioselectivity and yield. Techniques such as transition-metal-catalyzed cycloadditions or biocatalytic resolutions have been employed to streamline synthetic routes while maintaining stereochemical fidelity.

The biological evaluation of this compound has revealed intriguing properties that warrant further exploration. Preclinical studies indicate that derivatives bearing this core structure may exhibit dose-dependent effects on cellular signaling pathways relevant to neurodegenerative disorders and metabolic diseases. The precise mechanism of action remains under investigation but preliminary data suggest involvement in modulating intracellular calcium homeostasis or neurotransmitter release.

In conclusion,CAS No 2287260-30-2 represents a structurally fascinating molecule with significant potential in medicinal chemistry applications。 Its unique combination of functional groups,bicyclo[1。 11。 11。 pentanyl] moiety，and methoxyethyl substitution makes it an attractive scaffold for designing next-generation therapeutics。 As research continues，this compound will likely serve as inspiration for novel drug candidates targeting some of today’s most challenging diseases。